Cas no 26321-61-9 (19-Norlanosta-1,5,23-triene-3,11,22-trione,2,16,25-tris(acetyloxy)-20-hydroxy-9-methyl-, (9b,10a,16a,23E)- (9CI))

19-Norlanosta-1,5,23-triene-3,11,22-trione,2,16,25-tris(acetyloxy)-20-hydroxy-9-methyl-, (9b,10a,16a,23E)- (9CI) structure
26321-61-9 structure
Product Name:19-Norlanosta-1,5,23-triene-3,11,22-trione,2,16,25-tris(acetyloxy)-20-hydroxy-9-methyl-, (9b,10a,16a,23E)- (9CI)
CAS No:26321-61-9
MF:C36H48O10
MW:640.760332107544
CID:255340
PubChem ID:6445271
Update Time:2025-04-19

19-Norlanosta-1,5,23-triene-3,11,22-trione,2,16,25-tris(acetyloxy)-20-hydroxy-9-methyl-, (9b,10a,16a,23E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 19-Norlanosta-1,5,23-triene-3,11,22-trione,2,16,25-tris(acetyloxy)-20-hydroxy-9-methyl-, (9b,10a,16a,23E)- (9CI)
    • (10α,23E)-2,16α,25-Triacetoxy-20-hydroxy-9β-methyl-19-norlanosta-1,5,23-triene-3,11,22-trione
    • [(8S,9R,10R,13R,14S,16R,17R)-2-acetyloxy-17-[(E,2R)-6-acetyloxy-2-hydroxy-6-methyl-3-oxohept-4-en-2-yl]-4,4,9,13,14-pentamethyl-3,11-dioxo-8,10,12,15,16,17-hexahydro-7H-cyclopenta[a]phenanthren-16-yl]
    • 19-Nor-9-beta,10-alpha-lanosta-1,5,23-triene-3,11,22-trione, 9-methyl-2,16-alpha,20,25-tetrahydroxy-, 2,16-alpha,25-triacetate
    • 3-08-00-04378 (Beilstein Handbook Reference)
    • 26321-61-9
    • Diacetyl-2,16 cucurbitacine (E)
    • BRN 3193315
    • Inchi: 1S/C36H48O10/c1-19(37)44-24-16-23-22(32(6,7)30(24)42)12-13-26-33(8)17-25(45-20(2)38)29(34(33,9)18-28(41)35(23,26)10)36(11,43)27(40)14-15-31(4,5)46-21(3)39/h12,14-16,23,25-26,29,43H,13,17-18H2,1-11H3/b15-14+/t23-,25-,26+,29+,33+,34-,35+,36+/m1/s1
    • InChI Key: QIEJMVVHVJMCHQ-PKSWVVKOSA-N
    • SMILES: O(C(C)=O)[C@@H]1C[C@@]2(C)[C@@H]3CC=C4C(C)(C)C(C(=C[C@H]4[C@]3(C)C(C[C@]2(C)[C@H]1[C@@](C(/C=C/C(C)(C)OC(C)=O)=O)(C)O)=O)OC(C)=O)=O

Computed Properties

  • Exact Mass: 640.324748
  • Monoisotopic Mass: 640.324748
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 10
  • Complexity: 1500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 150
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.23
  • Boiling Point: 735.9°C at 760 mmHg
  • Flash Point: 222.9°C
  • Refractive Index: 1.555
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司